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Compound of Interest

Compound Name: DSTMS

Cat. No.: B6288764

A Comparative Guide to Organic NLO Crystals:
DSTMS vs. OH1 and BNA

For researchers, scientists, and professionals in drug development, the selection of optimal
nonlinear optical (NLO) materials is paramount for advancing enabling technologies. This guide
provides a detailed comparison of three prominent organic NLO crystals: 4-N,N-dimethylamino-
4'-N'-methyl-stilbazolium 2,4,6-trimethylbenzenesulfonate (DSTMS), 2-(3-(4-hydroxystyryl)-5,5-
dimethylcyclohex-2-enylidene)malononitrile (OH1), and N-benzyl-2-methyl-4-nitroaniline (BNA).
The comparison focuses on their NLO properties, crystal growth, and performance in key
applications, supported by experimental data.

Performance Comparison

The selection of an appropriate NLO crystal is often dictated by the specific application
requirements, such as high conversion efficiency for second-harmonic generation (SHG) or
terahertz (THz) wave generation, and a high laser damage threshold (LDT) for high-power
applications. The following table summarizes the key performance metrics for DSTMS, OH1,
and BNA based on available experimental data.
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Property DSTMS OH1 BNA
Nonlinear Optical
o di1 =214 + 20 pm/V - d_eff =234 + 31 pm/V
Coefficient
THz Generation
o 3% 3.2% 0.25% - 0.8%
Efficiency
~6 mJ/cmz (at 800 nm
Laser Damage ) ) pump)[1], >10 mJ/cmz
Higher than BNA Higher than BNA
Threshold (LDT) (at 1200 nm pump)[2]
[3]
Pump Wavelength for ~800 nm, 1.15-1.55
) ~1.3- 1.5 um[4] ~1.2 - 1.46 pm[5]
THz Generation um[1][2]
THz Emission
0.3 - 15 THz[6] 0.1 - 3 THz[6] 0.2 -7 THz[2]
Spectrum
In-Depth Analysis

DSTMS (4-N,N-dimethylamino-4'-N'-methyl-stilbazolium 2,4,6-trimethylbenzenesulfonate) is a
well-established organic salt crystal renowned for its large nonlinear optical susceptibility. It
exhibits high efficiency in THz wave generation, reaching up to 3%.[7][8][9] The optimal
pumping wavelength for DSTMS for efficient THz generation lies in the near-infrared region,
typically between 1.3 um and 1.5 um.[4] While specific LDT values are not readily available in
comparative studies, it is generally considered to have a higher damage threshold than BNA.

OH1 (2-(3-(4-hydroxystyryl)-5,5-dimethylcyclohex-2-enylidene)malononitrile) is another highly
efficient organic crystal for THz generation, with a reported optical-to-THz conversion efficiency
of 3.2%.[7][8][9] Similar to DSTMS, it is typically pumped in the near-infrared range of 1.2 pm to
1.46 pum to achieve optimal phase-matching for generating radiation up to 3 THz.[5] A key
advantage of OHL1 is the absence of a strong absorption feature around 1 THz, which is
present in DAST and DSTMS crystals.[5]

BNA (N-benzyl-2-methyl-4-nitroaniline) has garnered significant attention due to its ability to be
pumped by the more common and readily available Ti:sapphire lasers operating around 800
nm, in addition to longer near-infrared wavelengths.[1] This simplifies the experimental setup
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required for THz generation. However, its optical-to-THz conversion efficiency is generally
lower than that of DSTMS and OH1, with reported values ranging from 0.25% to 0.8%.[1][7][8]
A notable drawback of BNA is its lower laser damage threshold compared to DSTMS and
DAST.[5] Experimental data shows a damage threshold of approximately 6 mJ/cm? when
pumped at 800 nm and over 10 mJ/cm?2 with a 1200 nm pump.[1][2][3]

Experimental Methodologies

A comprehensive understanding of the performance of these NLO crystals requires
standardized and reproducible experimental protocols for their synthesis, crystal growth, and
characterization.

Crystal Growth

The quality of the NLO crystals is critically dependent on the growth method. The slow
evaporation and slow cooling methods are commonly employed for growing high-quality single
crystals of DSTMS, OH1, and BNA from a supersaturated solution.

General Procedure for Slow Evaporation Method:

e Synthesis of the compound: The respective compounds (DSTMS, OH1, or BNA) are
synthesized through appropriate chemical reactions. For instance, DSTMS is synthesized by
a condensation method.[10]

» Preparation of a supersaturated solution: The synthesized material is dissolved in a suitable
solvent (e.g., methanol for DSTMS) at an elevated temperature to create a supersaturated
solution.

« Filtration: The hot, saturated solution is filtered to remove any impurities.

» Crystal growth: The filtered solution is allowed to cool down slowly and the solvent to
evaporate at a controlled rate in a dust-free environment. This slow process allows for the
formation of large, high-quality single crystals over a period of days to weeks.

Nonlinear Optical Characterization

Several techniques are employed to quantify the NLO properties of these crystals.
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Second-Harmonic Generation (SHG) Efficiency: The Kurtz-Perry powder technique is a
widely used method for the initial screening of materials for their SHG efficiency.[11][12][13]
[14][15] In this method, a powdered sample of the crystal is irradiated with a high-intensity
laser, and the intensity of the generated second-harmonic light is measured and compared to
that of a standard reference material like potassium dihydrogen phosphate (KDP).

Nonlinear Optical Coefficients: The Maker-fringe technique is a precise method to determine
the components of the second-order nonlinear optical tensor (d coefficients).[16][17] A
polished, plane-parallel single crystal is rotated in a laser beam, and the intensity of the
second-harmonic light is measured as a function of the angle of incidence. The resulting
interference pattern (Maker fringes) is analyzed to extract the nonlinear coefficients.

Third-Order NLO Properties: The Z-scan technique is a simple and effective method for
measuring the nonlinear refractive index (n2) and the nonlinear absorption coefficient (3) of
materials.[18] A single Gaussian laser beam is focused, and the sample is moved along the
beam axis (the z-axis). The transmittance of the sample is measured through a finite
aperture in the far-field as a function of the sample's position. The "closed-aperture” Z-scan
is sensitive to nonlinear refraction, while the "open-aperture" Z-scan (where the aperture is
removed) measures nonlinear absorption.

Visualizing the Comparison

To further aid in the understanding of these NLO crystals, the following diagrams illustrate their

molecular structures and a logical workflow for their comparative analysis.

Molecular Structures of NLO Crystals

DSTMS OH1 BNA
(4-N,N-dimethylamino-4'-N'-methyl-stilbazolium (2-(3-(4-hydroxystyryl)-5,5-dimethylcyclohex-2- (N-benzyl-2-methyl-4-nitroaniline)

2,4,6-trimethylbenzenesulfonate) enylidene)malononitrile)

Click to download full resolution via product page

Caption: Molecular structures of DSTMS, OH1, and BNA.
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Comparative Workflow for NLO Crystal Evaluation
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Caption: Workflow for comparing organic NLO crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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